Cas no 125183-57-5 (1,3-Benzenedisulfonicacid, 5-[2-[4-(dimethylamino)phenyl]diazenyl]-)
125183-57-5 structure
Product Name:1,3-Benzenedisulfonicacid, 5-[2-[4-(dimethylamino)phenyl]diazenyl]-
CAS No:125183-57-5
MF:C14H15N3O6S2
MW:385.415400743485
CID:236908
PubChem ID:147872
Update Time:2025-04-19
1,3-Benzenedisulfonicacid, 5-[2-[4-(dimethylamino)phenyl]diazenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedisulfonicacid, 5-[2-[4-(dimethylamino)phenyl]diazenyl]-
- 5-{(E)-[4-(dimethylamino)phenyl]diazenyl}benzene-1,3-disulfonic acid
- 5-(4-dimethylaminophenyl)diazenylbenzene-1,3-disulfonic acid
- 5-[[4-(dimethylamino)phenyl]diazenyl]benzene-1,3-disulfonic acid
- 4-Dimethylaminoazobenzene-3',5'-disulfonic acid
- 125183-57-5
-
- Inchi: 1S/C14H15N3O6S2/c1-17(2)12-5-3-10(4-6-12)15-16-11-7-13(24(18,19)20)9-14(8-11)25(21,22)23/h3-9H,1-2H3,(H,18,19,20)(H,21,22,23)/b16-15+
- InChI Key: YFDPPIDRNRGGSM-FOCLMDBBSA-N
- SMILES: S(C1C=C(C=C(C=1)S(=O)(=O)O)/N=N/C1C=CC(=CC=1)N(C)C)(=O)(=O)O
Computed Properties
- Exact Mass: 385.04
- Monoisotopic Mass: 385.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 154Ų
Experimental Properties
- Density: 1.51
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.65
1,3-Benzenedisulfonicacid, 5-[2-[4-(dimethylamino)phenyl]diazenyl]- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
125183-57-5 (1,3-Benzenedisulfonicacid, 5-[2-[4-(dimethylamino)phenyl]diazenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk